7-Chloro-benzothiazol-6-ylamine
Overview
Description
7-Chloro-benzothiazol-6-ylamine is a chemical compound with the molecular formula C7H5ClN2S . It is stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 7-Chloro-benzothiazol-6-ylamine is 1S/C7H5ClN2S/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,9H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
7-Chloro-benzothiazol-6-ylamine is a solid substance . It has a molecular weight of 184.65 g/mol . The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Antibacterial Agent Development
7-Chloro-benzothiazol-6-ylamine has been studied for its potential as an antibacterial agent. Its derivatives have shown activity against various bacterial strains by inhibiting critical enzymes like DNA gyrase and peptide deformylase . This suggests its utility in developing new antibiotics to combat antimicrobial resistance.
Antimicrobial Resistance Research
The compound is used in research to understand the mechanisms of antimicrobial resistance (AMR). By studying how benzothiazole derivatives interact with bacterial enzymes, researchers can gain insights into the development of AMR and find ways to counteract it .
Enzyme Inhibition Studies
Researchers utilize 7-Chloro-benzothiazol-6-ylamine to study enzyme inhibition. It has been found to inhibit enzymes such as aldose reductase and dihydrofolate reductase, which are involved in critical metabolic pathways in microorganisms .
Chemical Synthesis and Modification
In synthetic chemistry, this compound serves as a building block for creating a wide range of benzothiazole derivatives. These derivatives can have varied biological activities and are valuable for further pharmacological studies .
Structure-Activity Relationship (SAR) Analysis
7-Chloro-benzothiazol-6-ylamine is pivotal in SAR studies, which explore the relationship between the chemical structure of a molecule and its biological activity. Such analysis is crucial for designing more effective drugs .
Advanced Battery Science
While not directly related to its biological applications, benzothiazole derivatives are being explored in the field of advanced battery science for their electrochemical properties, which could lead to the development of better energy storage materials .
Controlled Environment and Cleanroom Solutions
The compound’s derivatives are also being investigated for their potential use in controlled environments and cleanrooms, possibly as part of sanitation or sterilization processes .
Cancer Research
Benzothiazole derivatives, including those derived from 7-Chloro-benzothiazol-6-ylamine, are being researched for their potential anti-cancer properties. They may work by targeting specific pathways involved in cancer cell proliferation .
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Future Directions
Benzothiazole derivatives, including 7-Chloro-benzothiazol-6-ylamine, have shown significant potential in various fields, particularly in medicinal chemistry . They have been found to exhibit a wide range of biological activities, including anticancer properties . Therefore, these compounds may serve as promising leads for the development of new drugs and therapeutic agents .
Relevant Papers The search results include several papers related to 7-Chloro-benzothiazol-6-ylamine and similar benzothiazole derivatives . These papers discuss various aspects of these compounds, including their synthesis, properties, and potential applications in medicinal chemistry .
Mechanism of Action
Target of Action
The primary targets of 7-Chloro-benzothiazol-6-ylamine are various enzymes involved in bacterial metabolic pathways . These include dihydroorotase, DNA gyrase, uridine diphosphate-N-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase . These enzymes play crucial roles in bacterial growth and survival, making them ideal targets for antibacterial agents .
Mode of Action
7-Chloro-benzothiazol-6-ylamine interacts with its targets by inhibiting their activity . This inhibition disrupts the normal functioning of the bacterial cell, leading to its death . The exact mechanism of interaction between the compound and its targets is still under investigation.
Biochemical Pathways
The compound affects multiple biochemical pathways due to its broad range of targets . These include nucleotide synthesis (dihydroorotase), DNA replication (DNA gyrase), cell wall synthesis (MurB), protein synthesis (peptide deformylase), and various metabolic pathways (aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase) . The inhibition of these pathways leads to a disruption of bacterial growth and survival .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . The compound’s logP values suggest moderate lipophilicity, which may influence its distribution and excretion .
Result of Action
The result of the action of 7-Chloro-benzothiazol-6-ylamine is the inhibition of bacterial growth and survival . By inhibiting key enzymes in bacterial metabolic pathways, the compound disrupts the normal functioning of the bacterial cell, leading to its death .
properties
IUPAC Name |
7-chloro-1,3-benzothiazol-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2S/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZJOLXNLUGOOQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1N)Cl)SC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10499825 | |
Record name | 7-Chloro-1,3-benzothiazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10499825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70202-00-5 | |
Record name | 7-Chloro-1,3-benzothiazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10499825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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